Cas no 1824307-66-5 (1,8-Naphthyridine, 2,4-dichloro-7-methyl-)

• Product Name: 1,8-Naphthyridine, 2,4-dichloro-7-methyl-
• CAS No: 1824307-66-5
• MF: C₉H₆Cl₂N₂
• MW: 213.063339710236
• CID: 5182107
• PubChem ID: 57561126
• Update Time: 2026-03-05

1,8-Naphthyridine, 2,4-dichloro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine, 2,4-dichloro-7-methyl-
• 2,4-dichloro-7-methyl-1,8-naphthyridine

• Inchi： 1S/C9H6Cl2N2/c1-5-2-3-6-7(10)4-8(11)13-9(6)12-5/h2-4H,1H3
• InChI Key： MUYUGAQNDWDLBQ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C)N=2)C(Cl)=CC=1Cl

Computed Properties

• Exact Mass: 211.9908036g/mol
• Monoisotopic Mass: 211.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 1,8-Naphthyridine, 2,4-dichloro-7-methyl-

Introduction to 1,8-Naphthyridine, 2,4-dichloro-7-methyl- (CAS No. 1824307-66-5)

1,8-Naphthyridine, 2,4-dichloro-7-methyl-, identified by its Chemical Abstracts Service (CAS) number 1824307-66-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic aromatic compound belongs to the naphthyridine class, which has garnered considerable attention due to its versatile structural framework and potential biological activities. The presence of chlorine substituents at the 2,4-dichloro positions and a methyl group at the 7-methyl position imparts unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The naphthyridine core is a bicyclic structure consisting of two fused pyridine rings, which is known for its ability to interact with biological targets such as enzymes and receptors. The electron-withdrawing nature of the chlorine atoms at the 2,4-dichloro positions enhances the compound's reactivity and binding affinity, while the methyl group at the 7-methyl position influences its conformational flexibility. These structural features make 1,8-Naphthyridine, 2,4-dichloro-7-methyl- (CAS No. 1824307-66-5) a promising candidate for further derivatization and exploration in drug discovery.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various disease-related pathways. The naphthyridine scaffold has been extensively studied for its potential applications in anticancer, antiviral, and anti-inflammatory therapies. For instance, derivatives of naphthyridine have shown inhibitory activity against kinases and other enzymes involved in tumor progression. The specific substitution pattern in 1,8-Naphthyridine, 2,4-dichloro-7-methyl- (CAS No. 1824307-66-5) may contribute to its ability to modulate these pathways effectively.

One of the most compelling aspects of this compound is its structural versatility. The chlorine atoms at the 2,4-dichloro positions can serve as anchors for further functionalization through cross-coupling reactions or other synthetic methodologies. This allows chemists to introduce additional pharmacophores or modify existing ones to optimize biological activity. Similarly, the methyl group at the 7-methyl position can be selectively modified to enhance solubility or target specificity. Such flexibility makes 1,8-Naphthyridine, 2,4-dichloro-7-methyl- (CAS No. 1824307-66-5) a valuable building block in medicinal chemistry.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. The naphthyridine scaffold has been successfully incorporated into several FDA-approved drugs due to its favorable pharmacokinetic properties and high binding affinity for biological targets. For example, compounds derived from naphthyridine have demonstrated efficacy in treating bacterial infections and certain types of cancer. The structural features of 1,8-Naphthyridine, 2,4-dichloro-7-methyl- (CAS No. 1824307-66-5) align well with these precedents, suggesting its potential as a lead compound for future drug candidates.

The synthesis of 1,8-Naphthyridine, 2,4-dichloro-7-methyl- (CAS No. 1824307-66-5) involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the naphthyridine core efficiently. Additionally, modern spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are utilized to confirm the structural integrity of the compound.

In terms of biological evaluation, preliminary studies on 1,8-Naphthyridine, 2,4-dichloro-7-methyl- (CAS No. 1824307-66-5) have shown promising results in vitro. The compound exhibits inhibitory activity against certain enzymes and may have therapeutic potential in modulating disease-related pathways. However， further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between chemists and biologists are essential to translate these findings into clinical applications.

The future prospects of this compound are exciting given its structural diversity and functional potential. Researchers are exploring various derivatives to enhance their potency and selectivity for specific targets。 Additionally， computational modeling techniques are being used to predict binding interactions between 1，8-Naphthyridine，2，4-dichloro -7 -methyl -（CAS No .1824307 -66 -5）and biological macromolecules，which can accelerate the discovery process。

In conclusion，1，8-Naphthyridine，2，4 -dichloro -7 -methyl -（CAS No .1824307 -66 -5） represents a significant advancement in pharmaceutical chemistry。 Its unique structural features make it a versatile scaffold for designing novel therapeutic agents。 With ongoing research efforts aimed at optimizing its biological activity，this compound holds great promise for addressing unmet medical needs in various therapeutic areas。